Cas no 105732-43-2 (Methyl 2-Aminoheptanoate Hydrochloride)

• Product Name: Methyl 2-Aminoheptanoate Hydrochloride
• CAS No: 105732-43-2
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1006040
• PubChem ID: 23074222
• Update Time: 2025-05-20

Methyl 2-Aminoheptanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• RS-2-amino-Heptanoic acid methyl ester hydrochloride
• SCHEMBL348998
• UNKUKKIVBITNKF-UHFFFAOYSA-N
• Z1398461596
• EN300-101792
• 105732-43-2
• methyl 2-aminoheptanoate;hydrochloride
• methyl 2-aminoheptanoate hydrochloride
• methyl2-aminoheptanoatehydrochloride
• Methyl 2-Aminoheptanoate Hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-3-4-5-6-7(9)8(10)11-2;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： UNKUKKIVBITNKF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CCCCC)N)=O

Computed Properties

• Exact Mass: 195.10274
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-Aminoheptanoate Hydrochloride

Methyl 2-Aminoheptanoate Hydrochloride: A Comprehensive Overview

Methyl 2-Aminoheptanoate Hydrochloride, also known by its CAS No. 105732-43-2, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is a hydrochloride salt of Methyl 2-Aminoheptanoate, which is a derivative of amino acids. The compound's structure consists of a heptanoic acid chain with an amino group attached to the second carbon and a methyl ester group at the carboxylic acid end. The hydrochloride form is commonly used in research and development due to its stability and solubility properties.

Methyl 2-Aminoheptanoate Hydrochloride has been extensively studied for its potential applications in drug delivery systems, nutraceuticals, and cosmetics. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The compound's ability to act as a chiral building block has made it valuable in asymmetric synthesis, where it is used to construct complex molecular architectures with high enantioselectivity.

One of the most promising areas of research involving Methyl 2-Aminoheptanoate Hydrochloride is its application in the field of sports nutrition. The compound has been investigated for its potential to enhance muscle recovery and improve athletic performance. Studies have shown that when administered in appropriate doses, it can stimulate muscle protein synthesis and reduce muscle soreness after intense physical activity. These findings have led to its inclusion in various sports supplements and recovery formulas.

In the cosmetics industry, Methyl 2-Aminoheptanoate Hydrochloride has been explored for its moisturizing properties. Its ability to penetrate the skin deeply makes it an effective ingredient in anti-aging products and hydrating serums. Recent research has also suggested that the compound may possess anti-inflammatory properties, which could be beneficial in treating skin conditions such as eczema and acne.

The synthesis of Methyl 2-Aminoheptanoate Hydrochloride involves a multi-step process that typically begins with the reaction of 2-aminoheptanoic acid with methanol in the presence of an acid catalyst. The resulting ester is then converted into its hydrochloride salt by treatment with hydrochloric acid. This method ensures high purity and stability, making it suitable for use in pharmaceutical and cosmetic applications.

From a structural standpoint, Methyl 2-Aminoheptanoate Hydrochloride exhibits interesting physicochemical properties that contribute to its versatility. Its amino group allows for hydrogen bonding, which enhances solubility in polar solvents. The ester group, on the other hand, provides lipophilic character, enabling better absorption across biological membranes. These properties make it an ideal candidate for drug delivery systems where both solubility and bioavailability are critical factors.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Methyl 2-Aminoheptanoate Hydrochloride at the molecular level. These studies have provided insights into its interactions with biological systems, paving the way for novel applications in drug design and delivery. For instance, molecular docking simulations have revealed that the compound can bind effectively to certain receptors, suggesting its potential as a lead molecule in therapeutic development.

In conclusion, Methyl 2-Aminoheptanoate Hydrochloride (CAS No. 105732-43-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool in research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing science and technology.